3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide

• Molecular Formula: C12H13N7OS
• Molecular Weight: 303.35 g/mol
• IUPAC Name: 3-(6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C12H13N7OS/c1-7-9(8(2)18-19-5-13-16-11(7)19)3-4-10(20)15-12-17-14-6-21-12/h5-6H,3-4H2,1-2H3,(H,15,17,20)
• InChI Key: HXWXEORPVRYSTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN2C1=NN=C2)C)CCC(=O)NC3=NN=CS3

Description

is a chemical compound with the following structure:

3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-N-(1,3,4-thiadiazol-2-yl)propanamide: $$\text{C}_{10}\text{H}_{12}\text{N}_4\text{O}_2$$C10​H12​N4​O2​

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• It belongs to the class of triazolopyridazine derivatives and contains both triazole and thiadiazole moieties.
• The compound’s systematic name is 3-(6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazin-7-yl)-propionic acid .

Preparation Methods

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Comparison with Similar Compounds